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Compound of Interest

Compound Name: Rostratin A

Cat. No.: B15569989 Get Quote

For researchers, scientists, and drug development professionals, this guide provides a

comparative analysis of the structure-activity relationship (SAR) of Rostratin A and its naturally

occurring analogues. This document summarizes the available quantitative data, details

relevant experimental protocols, and visualizes key relationships to facilitate further

investigation into this promising class of compounds.

Rostratin A, a disulfide-containing natural product isolated from the marine-derived fungus

Exserohilum rostratum, has demonstrated notable cytotoxic activity against human colon

carcinoma.[1] This, along with its analogues, presents a compelling case for further exploration

in the realm of anticancer drug discovery. Understanding the relationship between the chemical

structure of these compounds and their biological activity is paramount for the rational design

of more potent and selective therapeutic agents.

Comparative Cytotoxicity of Rostratin Analogues
The cytotoxic effects of Rostratin A and its naturally occurring analogues, Rostratin B and C,

have been evaluated against the HCT-116 human colon carcinoma cell line. The 50% inhibitory

concentration (IC50) values, which represent the concentration of a drug that is required for

50% inhibition in vitro, are summarized in the table below.
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Compound Chemical Structure
IC50 (µg/mL) against HCT-
116

Rostratin A [Image of Rostratin A structure] 8.5[1]

Rostratin B [Image of Rostratin B structure] 1.9[2]

Rostratin C
[Image of Rostratin C

structure]
0.76[3]

Structure-Activity Relationship (SAR)
A preliminary analysis of the naturally occurring Rostratin analogues suggests key structural

features that influence their cytotoxic potency. The central disulfide bridge is a common feature

and is believed to be crucial for the biological activity of this class of compounds.[4]
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Rostratin A Rostratin B Rostratin C

IC50 = 8.5 µg/mL IC50 = 1.9 µg/mL

Removal of OH at R1
(Increases Potency)

R1 = OH

R2 = H

IC50 = 0.76 µg/mL

Addition of OH at R1 and OCH3 at R2
(Significantly Increases Potency)

R1 = H

R2 = H

R1 = OH

R2 = OCH3

Rostratin A

Intracellular Reduction
(e.g., by Glutathione)

Uptake

Cell Membrane

Reactive Thiol Species

DNA Damage Protein Modification

Cellular Stress

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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